Cas no 186435-66-5 (6-Amino-2-methoxypyrimidin-4-ol)

• Product Name: 6-Amino-2-methoxypyrimidin-4-ol
• CAS No: 186435-66-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD00068842
• CID: 114815
• PubChem ID: 135404214
• Update Time: 2025-04-18

6-Amino-2-methoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-methoxypyrimidin-4-ol
• 4-Pyrimidinol,6-amino-2-methoxy-
• 6-Amino-2-methoxy-4(3H)-pyrimidinone
• 2-methoxy-6-amino-4-pyrimidone
• 6-Amino-2-methoxy-4-(p-nitrobenzolsulfonamido)pyrimidin
• 6-amino-2-methoxy-4-pyrimidone
• Benzenesulfonamide, N-(6-amino-2-methoxy-4-pyrimidinyl)-4-nitro-
• CTK1D0176
• N-(6-amino-2-methoxy-pyrimidin-4-yl)-4-nitro-benzenesulfonamide
• 4-Pyrimidinol, 6-amino-2-methoxy- (9CI)
• 6-amino-2-methoxy-1H-pyrimidin-4-one
• 6-Amino-2-methoxy-4(1H)-pyrimidinone
• 6-Amino-4-hydroxy-2-methoxypyrimidine
• 6-Amino-2-methoxy-pyrimidin-4-ol
• 6-amino-2-methoxy-4-(1H)-pyrimidinone
• 4(1H)-Pyrimidinone, 6-amino-2-methoxy-
• 6-amino-2-methoxy-3,4-dihydropyrimidin-4-one
• 6-Amino-2-methoxy-3H-pyrimidin-4-one
• SCH
• YRLXSZNYIJKRDL-UHFFFAOYSA-N
• MFCD00068842
• 4-amino-2-methoxy-1H-pyrimidin-6-one
• BB 0259571
• 52386-29-5
• MFCD02091068
• AMY825
• 6-Amino-2-methoxy-4(1H)pyrimidinone
• CHEMBL4538757
• CS-0356411
• SCHEMBL3975307
• SB57322
• CS-0137251
• AKOS002675289
• ZB1055
• J-518223
• AKOS006282157
• FT-0620910
• AKOS028108705
• EN300-77206
• AB-323/25048038
• 186435-66-5
• SB55548
• Z2944342057
• D82327
• DS-14704
• 6-amino-2-methoxypyrimidin-4(3H)-one
• A11191
• DB-015355
• STL431557
• 6-Amino-4-hydroxy-2-methoxypyrimidine,6-Amino-2-methoxy-4(1H)-pyrimidinone
• 4(3H)-pyrimidinone, 6-amino-2-methoxy-
• ALBB-017024
• DB-350338

• MDL： MFCD00068842
• Inchi： 1S/C5H7N3O2/c1-10-5-7-3(6)2-4(9)8-5/h2H,1H3,(H3,6,7,8,9)
• InChI Key： YRLXSZNYIJKRDL-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(=CC(N1)=O)N

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: -0.8

Experimental Properties

• PSA: 81.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones